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Compound of Interest

Compound Name: N-benzhydryloxan-4-amine

Cat. No.: B15357607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, structure-activity
relationships (SAR), and experimental evaluation of N-benzhydryloxan-4-amine derivatives
and their heterocyclic analogs. This class of compounds has garnered significant interest in
medicinal chemistry due to their diverse pharmacological profiles, including activities as central
nervous system (CNS) agents, anti-inflammatory compounds, and antiviral therapeutics. This
document details the synthetic pathways, summarizes quantitative biological data, and
provides explicit experimental protocols for key assays, serving as a valuable resource for
researchers engaged in the discovery and development of novel therapeutics based on this
scaffold.

Synthesis of N-benzhydryloxan-4-amine Analogs

The synthetic routes to N-benzhydryloxan-4-amine analogs, such as N-benzhydryl
piperidines and piperazines, typically involve multi-step sequences. A common strategy is the
reductive amination of a suitable ketone with a primary or secondary amine, or the N-alkylation
of a heterocyclic amine with a benzhydryl halide.

A generalized synthetic scheme for the preparation of N-benzhydryl piperidine derivatives is
outlined below. This involves the reaction of a substituted piperidone with a benzhydrylamine in
the presence of a reducing agent.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-benzhydryloxan-4-
amine Derivatives and Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15357607#n-benzhydryloxan-4-amine-derivatives-
and-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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